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Compound of Interest

1-(Bromomethyl)-3-
Compound Name:
(difluoromethyl)benzene

Cat. No. B582528

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular characteristics and synthetic
methodologies related to brominated benzene derivatives containing a difluoromethyl group.
Due to significant ambiguity in chemical databases between "1-(Bromomethyl)-3-
(difluoromethyl)benzene" and its isomers, this document focuses on the well-characterized
compound 1-Bromo-3-(difluoromethyl)benzene, while also presenting data on related
structures to clarify the distinctions.

Molecular Formula and Weight

The nomenclature of fluorinated organic compounds can be complex, leading to potential
misidentification. The primary subject of this guide is 1-Bromo-3-(difluoromethyl)benzene, for
which reliable data is available.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b582528?utm_src=pdf-interest
https://www.benchchem.com/product/b582528?utm_src=pdf-body
https://www.benchchem.com/product/b582528?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Molecular Weight (

Compound Name CAS Number Molecular Formula
g/mol )

1-Bromo-3-
(difluoromethyl)benze 29848-59-7 C7HsBrF2 207.02[1]
ne
1-(Bromomethyl)-3,5-

_ 141776-91-2 C7HsBrF2 207.02[2]
difluorobenzene
1-(Bromomethyl)-3-
(trifluoromethyl)benze  402-23-3 CsHeBrFs 239.03[3][4]

ne

Note: Extensive searches did not yield a uniqgue CAS number or distinct molecular data for "1-
(Bromomethyl)-3-(difluoromethyl)benzene,"” suggesting it is either a less common
compound or indexed under a different name. The data presented for 1-Bromo-3-
(difluoromethyl)benzene is based on available chemical literature and supplier information.

Experimental Protocols

The following section details a representative synthetic protocol for 1-Bromo-3-
(difluoromethyl)benzene.

Synthesis of 1-Bromo-3-(difluoromethyl)benzene

This procedure outlines the conversion of m-bromobenzaldehyde to 1-Bromo-3-
(difluoromethyl)benzene using a fluorinating agent.[1]

Materials:

m-bromobenzaldehyde

Dichloromethane (DCM)

Ethanol (EtOH)

Diethylaminosulfur trifluoride (DAST)
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Saturated aqueous sodium bicarbonate (NaHCO3)

Brine

Anhydrous magnesium sulfate (MgSQOa)

Silica gel for column chromatography

Procedure:

A flame-dried flask is charged with a solution of m-bromobenzaldehyde (1.0 eq.) dissolved in
dichloromethane (1.0 M).

Ethanol (5-100 yL) and diethylaminosulfur trifluoride (1.7 eq.) are added to the flask at room
temperature.

The reaction mixture is stirred at room temperature overnight.

Upon completion, the reaction is quenched by the addition of saturated aqueous sodium
bicarbonate.

The mixture is extracted with dichloromethane.

The organic phases are combined, washed with brine, and dried over anhydrous magnesium
sulfate.

The solvent is removed under reduced pressure.

The crude product is purified by silica gel column chromatography to yield 1-Bromo-3-
(difluoromethyl)benzene.[1]

Diagrams

Logical Relationship of Compound Properties

The following diagram illustrates the key molecular properties of 1-Bromo-3-

(difluoromethyl)benzene.
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1-Bromo-3-(difluoromethyl)benzene

CAS Number:
29848-59-7

Molecular Formula:
C7HsBrF2

Molecular Weight:

207.02 g/mol Key Structural Features

N

Bromine atom at position 1 Difluoromethyl group at position 3

Figure 1: Molecular Properties of 1-Bromo-3-(difluoromethyl)benzene

Click to download full resolution via product page
A diagram showing the key molecular properties.

Experimental Workflow for Synthesis

This diagram outlines the major steps in the synthesis and purification of 1-Bromo-3-
(difluoromethyl)benzene.
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Start:
m-bromobenzaldehyde in DCM

Reaction:
Add DAST and EtOH,
stir overnight

Quenching:
Add saturated NaHCOs

Extraction:
Extract with DCM

Washing and Drying:
Wash with brine, dry with MgSOa

Concentration:
Remove solvent

Purification:
Silica gel column chromatography

Final Product:

1-Bromo-3-(difluoromethyl)benzene

Figure 2: Synthesis and Purification Workflow

Click to download full resolution via product page

A diagram of the synthesis and purification steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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